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Compound of Interest

Compound Name: Atn-161

Cat. No.: B1684015 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like ATN-161 is paramount to maintaining a secure

laboratory environment. While specific institutional protocols and the official Safety Data Sheet

(SDS) remain the primary sources for disposal guidelines, this document provides essential

logistical information and a general procedural framework for the proper disposal of ATN-161, a

peptide antagonist of integrin α5β1.

ATN-161, a synthetic peptide, requires careful management throughout its lifecycle in the

laboratory, from receipt to disposal. Adherence to established safety protocols not only

prevents accidental exposure and environmental contamination but also ensures regulatory

compliance.

Key Chemical and Physical Properties of ATN-161
A comprehensive understanding of the chemical's properties is the first step toward safe

handling and disposal. The following table summarizes key quantitative data for ATN-161.
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Property Value Source(s)

Molecular Weight 597.65 g/mol [1]

Molecular Formula C23H35N9O8S [1]

Purity ≥95% [1]

Solubility
Soluble to 2 mg/mL in water.

Soluble at 10 mM in DMSO.

Storage Store at -20°C.

Appearance Crystalline solid.

CAS Number 262438-43-7

General Disposal Procedure for ATN-161
The following step-by-step guide outlines a general procedure for the disposal of ATN-161. It is

imperative to consult the official Safety Data Sheet (SDS) for ATN-161 and your institution's

specific environmental health and safety (EHS) guidelines before proceeding.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling ATN-161.

2. Decontamination of Solutions:

For aqueous solutions of ATN-161, the primary disposal method involves chemical

inactivation. Given its peptide nature, treatment with a solution that denatures proteins is a

common approach.

A freshly prepared 10% bleach solution (sodium hypochlorite) is often effective. For each

volume of ATN-161 solution, add at least two volumes of 10% bleach.

Allow the mixture to stand for a minimum of 30 minutes to ensure complete inactivation.
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After inactivation, the solution can typically be disposed of down the drain with copious

amounts of water, provided this is in accordance with local and institutional regulations.

3. Disposal of Solid Waste:

Unused or expired solid ATN-161 should be treated as chemical waste.

Place the solid compound in a clearly labeled, sealed container designated for chemical

waste.

Do not mix with other incompatible waste streams.

4. Disposal of Contaminated Materials:

All materials that have come into contact with ATN-161, such as pipette tips, centrifuge

tubes, and gloves, should be considered contaminated.

These items should be decontaminated with a 10% bleach solution where possible.

Following decontamination, dispose of these materials in the appropriate biohazardous or

chemical waste stream as directed by your institution's EHS protocols.

5. Documentation:

Maintain accurate records of the disposal process, including the date, quantity of ATN-161
disposed of, and the method used. This is crucial for laboratory inventory and regulatory

compliance.

Experimental Protocol: Inactivation of ATN-161 in
Aqueous Solution
This protocol details a standard method for inactivating ATN-161 in a research laboratory

setting.

Objective: To safely inactivate aqueous solutions of ATN-161 prior to disposal.

Materials:
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Aqueous solution of ATN-161.

Freshly prepared 10% sodium hypochlorite (bleach) solution.

Appropriate chemical waste container.

Personal Protective Equipment (safety glasses, lab coat, gloves).

pH indicator strips.

Procedure:

Working in a well-ventilated area or a chemical fume hood, carefully measure the volume of

the ATN-161 solution to be disposed of.

Slowly add at least two volumes of the 10% bleach solution to the ATN-161 solution. For

example, for 10 mL of ATN-161 solution, add a minimum of 20 mL of 10% bleach.

Gently swirl the mixture to ensure thorough mixing.

Allow the mixture to stand for at least 30 minutes at room temperature to ensure complete

inactivation of the peptide.

Check the pH of the resulting solution. If necessary, neutralize the solution according to your

institution's guidelines before drain disposal.

Dispose of the inactivated solution by pouring it down the drain, followed by flushing with a

large volume of running water. This step must be in compliance with your local wastewater

regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ATN-161.
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ATN-161 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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